Cas no 2680539-11-9 (6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester)

• Product Name: 6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester
• CAS No: 2680539-11-9
• MF: C₁₂H₁₉NO₄
• MW: 241.28
• MDL: MFCD34183686
• CID: 5331920
• PubChem ID: 163343310
• Update Time: 2025-10-30

6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester
• 6-(tert-butoxy)carbonyl-6-azabicyclo3.1.1heptane-1-carboxylic acid
• 6-tert-butoxycarbonyl-6-azabicyclo[3.1.1]heptane-1-carboxylic acid
• 6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azabicyclo[3.1.1]heptane-1-carboxylic acid
• 2680539-11-9
• 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.1.1]heptane-1-carboxylic acid
• SCHEMBL26923453
• 6-(TERT-BUTOXYCARBONYL)-6-AZABICYCLO[3.1.1]HEPTANE-1-CARBOXYLIC ACID
• F89231
• EN300-23011679

• MDL： MFCD34183686
• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-8-5-4-6-12(13,7-8)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： MBUSWVKLEJLFGY-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(N1C(OC(C)(C)C)=O)CCC2

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester

6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester: A Comprehensive Overview

The compound 6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester (CAS No: 2680539-11-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and versatility in chemical applications. The bicyclo[3.1.1]heptane framework is a key structural element that contributes to the molecule's stability and reactivity.

Recent studies have highlighted the importance of bicyclic systems in drug design and development due to their ability to mimic natural product scaffolds. The aza group in the compound introduces nitrogen into the bicyclic structure, which can significantly alter the electronic properties and reactivity of the molecule. This modification makes it a promising candidate for applications in catalysis, polymer synthesis, and as a building block in organic synthesis.

The dicarboxylic acid moiety in the compound plays a crucial role in its functionality. It can act as a versatile linker or reactive site, enabling the formation of various derivatives through esterification or other condensation reactions. The presence of the tert-butyl ester group further enhances the molecule's stability and solubility properties, making it suitable for use in diverse chemical environments.

From a synthetic perspective, the preparation of 6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester involves advanced organic synthesis techniques, including ring-closing metathesis and nitrogen insertion reactions. These methods have been optimized in recent years to improve yield and purity, as reported in leading chemistry journals such as *Angewandte Chemie* and *Journal of Organic Chemistry*.

One of the most exciting developments involving this compound is its application in polymer science. Researchers have demonstrated that it can serve as a monomer for synthesizing novel polyesters with unique mechanical and thermal properties. These polymers exhibit enhanced flexibility and durability, making them ideal candidates for use in advanced materials such as biodegradable plastics and high-performance textiles.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. Its bicyclic structure provides an excellent platform for drug design, particularly for targeting protein-protein interactions (PPIs). Recent studies published in *Nature Communications* have highlighted its potential as a scaffold for developing small-molecule inhibitors against PPIs associated with cancer and neurodegenerative diseases.

The tert-butyl ester group also contributes to the compound's bioavailability when used as a drug candidate. This functional group can be readily modified or cleaved during metabolic processes, allowing for controlled drug release and reduced toxicity profiles.

From an environmental standpoint, the synthesis and application of this compound align with current trends toward sustainable chemistry practices. Its use in biodegradable materials aligns with global efforts to reduce plastic waste and promote circular economy principles.

In conclusion, 6-Aza-bicyclo[3.1.1]heptane-1,6-dicarboxylic acid 6-tert-butyl ester (CAS No: 2680539-11-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis, polymer science, and medicinal chemistry.